Ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[(7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carbonyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O5/c1-3-26-18(24)20-9-6-12(7-10-20)19-17(23)16-13-5-4-8-21(13)15(22)11-14(16)25-2/h11-12H,3-10H2,1-2H3,(H,19,23)
• InChI Key: CYJWZRFEBNSJKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=C3CCCN3C(=O)C=C2OC
• Molecular Formula: C18H25N3O5
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made from its precursors. This includes the reaction conditions, catalysts used, and the yield of the product.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 4-(7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamido)piperidine-1-carboxylate and related compounds have been the subject of various chemical syntheses and transformations. In research conducted by Fandaklı et al. (2012), derivatives of 1,2,4-triazol-3-one, which show structural similarities to the compound , were synthesized and evaluated for their antimicrobial activity. This study highlights the potential of such compounds in developing new antimicrobial agents (Fandaklı et al., 2012).

Similarly, a study by Li et al. (2013) investigated the synthesis and biological activity of ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate, revealing its moderate insecticidal activity against specific pests. This work demonstrates the potential application of such compounds in agricultural pest control (Li et al., 2013).

Potential in Drug Synthesis and Biological Evaluation

Studies have also explored the use of similar compounds in drug synthesis and biological evaluations. Klintworth et al. (2021) conducted a study on the microwave-promoted synthesis of dihydropyrrolizines and tetrahydroindolizines from enaminones, showcasing the efficiency and potential applications of these compounds in pharmaceutical research (Klintworth et al., 2021).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve understanding how the compound interacts with biological systems. This could involve binding to specific proteins, inhibiting certain pathways, or other biochemical interactions.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling and using the compound. This could include toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions could involve potential applications of the compound, further studies needed to understand its properties, or new methods of synthesis.